(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: (1-methylsulfonylpiperidin-4-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H24N8O3S/c1-29(27,28)24-6-4-14(5-7-24)17(26)23-10-8-22(9-11-23)15-2-3-16(21-20-15)25-13-18-12-19-25/h2-3,12-14H,4-11H2,1H3
• InChI Key: KGDKYEWZAALPBN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=NC=N4
• Molecular Formula: C17H24N8O3S
• Molecular Weight: 420.5 g/mol

Description

The chemical compound under discussion belongs to a class of compounds known for their potential pharmacological activities. These compounds often involve complex molecular structures with heterocyclic components that contribute to their diverse chemical and biological properties.

Synthesis Analysis

The synthesis of similar compounds involves multistep chemical processes, including condensation, cycloalkylation, and nucleophilic substitution reactions. For example, novel derivatives have been synthesized as selective antagonists showing promise in various therapeutic areas (El-Gaby et al., 2003), (Gaby et al., 2003).

Future Directions

The future research directions for this compound could involve further investigation into its potential biological activities, optimization of its synthesis pathway, and exploration of its mechanism of action.